Cas no 862831-89-8 (2-(1,2-dimethyl-1H-indol-3-yl)-N-(4-acetamidophenyl)-2-oxoacetamide)

• Product Name: 2-(1,2-dimethyl-1H-indol-3-yl)-N-(4-acetamidophenyl)-2-oxoacetamide
• CAS No: 862831-89-8
• MF: C₂₀H₁₉N₃O₃
• MW: 349.383164644241
• CID: 6039159
• PubChem ID: 7087389
• Update Time: 2023-12-13

2-(1,2-dimethyl-1H-indol-3-yl)-N-(4-acetamidophenyl)-2-oxoacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1,2-dimethyl-1H-indol-3-yl)-N-(4-acetamidophenyl)-2-oxoacetamide
• 1H-Indole-3-acetamide, N-[4-(acetylamino)phenyl]-1,2-dimethyl-α-oxo-
• 862831-89-8
• AKOS001878276
• N-(4-acetamidophenyl)-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetamide
• N-(4-acetamidophenyl)-2-(1,2-dimethylindol-3-yl)-2-oxoacetamide
• F0675-0652

• Inchi： 1S/C20H19N3O3/c1-12-18(16-6-4-5-7-17(16)23(12)3)19(25)20(26)22-15-10-8-14(9-11-15)21-13(2)24/h4-11H,1-3H3,(H,21,24)(H,22,26)
• InChI Key： ZBYPGRRUNSBFFH-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=CC=C2)C(C(=O)C(NC2=CC=C(NC(C)=O)C=C2)=O)=C1C

Computed Properties

• Exact Mass: 349.14264148g/mol
• Monoisotopic Mass: 349.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 80.2Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• pka: 10.38±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides